Cas no 81371-59-7 (Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI))

• Product Name: Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI)
• CAS No: 81371-59-7
• MF: C₂₀H₃₆O₆
• MW: 372.496247291565
• CID: 720805
• PubChem ID: 5283045
• Update Time: 2025-05-26

Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI)
• 19(R)-HYDROXY PROSTAGLANDIN F1ALPHA
• 19(R)-hydroxy Prostaglandin F1α
• 9ALPHA,11ALPHA,15S,19R-TETRAHYDROXY-PROST-13E-EN-1-OIC ACID
• 81371-59-7
• LMFA03010038
• PD021102
• 7-((1R,2R,3R,5S)-2-((3S,7R,E)-3,7-dihydroxyoct-1-enyl)-3,5-dihydroxycyclopentyl)heptanoic acid
• 19R-hydroxy-PGF1alpha
• CHEBI:165314
• SR-01000946852
• SR-01000946852-1
• (9alpha,11alpha,13E,15S,19R)-9,11,15,19-Tetrahydroxyprost-13-en-1-oic acid
• 7-[(1R,2R,3R,5S)-2-[(E,3S,7R)-3,7-dihydroxyoct-1-enyl]-3,5-dihydroxycyclopentyl]heptanoic acid
• 19(R)-hydroxy-Prostaglandin F1alpha
• 9S,11R,15S,19R-tetrahydroxy-13E-prostaenoic acid
• Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-,(9a,11a,13e,15s,19r)-(9ci)
• DTXSID601348017
• 19(R)-hydroxyprostaglandinf1alpha
• 19(R)-hydroxy PGF1alpha

• Inchi： 1S/C20H36O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h11-12,14-19,21-24H,2-10,13H2,1H3,(H,25,26)/b12-11+/t14-,15+,16-,17-,18+,19-/m1/s1
• InChI Key： JRNZEGAFLBTZDT-IRMCVWCUSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CCC[C@@H](C)O)O)[C@H]1CCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 372.25100
• Monoisotopic Mass: 372.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22000
• LogP: 2.23770

Additional information on Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI)

Research Briefing on Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI) (CAS: 81371-59-7)

Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI), with the CAS number 81371-59-7, is a bioactive prostaglandin derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique hydroxylated structure and stereochemistry, plays a pivotal role in various physiological processes, including inflammation modulation, tissue repair, and cellular signaling. The latest studies have explored its synthesis, pharmacological properties, and potential therapeutic applications, positioning it as a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of Prost-13-en-1-oic acid derivatives. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel enzymatic approach to synthesize this compound with high enantiomeric purity, addressing previous challenges in stereocontrol. The study highlighted the compound's stability under physiological conditions and its ability to interact selectively with prostaglandin receptors, particularly EP2 and EP4, which are implicated in anti-inflammatory pathways.

Pharmacological investigations have revealed that Prost-13-en-1-oic acid exhibits potent anti-inflammatory and cytoprotective effects. In vitro and in vivo studies demonstrated its efficacy in reducing pro-inflammatory cytokine levels (e.g., IL-6 and TNF-α) and promoting tissue regeneration in models of colitis and osteoarthritis. Notably, a 2024 preclinical trial reported in Nature Chemical Biology showed that the compound's tetrahydroxy configuration enhances its bioavailability and target specificity, minimizing off-target effects commonly observed with other prostaglandin analogs.

The therapeutic potential of Prost-13-en-1-oic acid extends to neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2024) identified its neuroprotective role via activation of the Nrf2-ARE pathway, which mitigates oxidative stress in neuronal cells. These findings suggest its applicability in conditions like Parkinson's and Alzheimer's diseases, although further clinical validation is required.

In conclusion, Prost-13-en-1-oic acid,9,11,15,19-tetrahydroxy-, (9a,11a,13E,15S,19R)- (9CI) (CAS: 81371-59-7) represents a multifaceted compound with significant promise in inflammation and neurodegeneration therapeutics. Future research should focus on optimizing its pharmacokinetic profile and advancing clinical trials to translate these findings into practical medical applications.